1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that belongs to the class of triazole derivatives. It has been found to exhibit promising biological activities and has thus gained considerable interest among researchers in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological activities by interacting with specific targets in the cell, such as enzymes or receptors, and modulating their activity. For example, it has been reported to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids, which may contribute to its antimicrobial and antitumor activities.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, depending on the specific biological activity being studied. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the replication of certain viruses, and reduce inflammation in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide is its broad range of biological activities, which makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of the compound is its relatively low yield in the synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on 1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide. One possible direction is to explore its potential as a therapeutic agent in the treatment of infectious diseases, such as tuberculosis and malaria, which are major global health problems. Another direction is to investigate its mechanism of action in more detail, which may provide insights into the development of new drugs with similar activities. Additionally, further studies are needed to evaluate the safety and efficacy of the compound in animal models and clinical trials, which are necessary steps for its eventual use in humans.
Conclusion:
In conclusion, this compound is a promising chemical compound that exhibits a wide range of biological activities. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound may lead to the development of new therapeutic agents for the treatment of various diseases.
Synthesis Methods
The synthesis of 1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide involves the reaction between 1-(1-naphthyl)ethylamine and 4-fluorobenzyl azide in the presence of copper (I) chloride as a catalyst. The resulting intermediate is then treated with 4-cyanobenzyl alcohol and triethylamine to obtain the final product. The yield of the synthesis method has been reported to be around 60-70%.
Scientific Research Applications
1-(4-fluorobenzyl)-N-[1-(1-naphthyl)ethyl]-1H-1,2,3-triazole-4-carboxamide has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, antiviral, and anti-inflammatory activities. It has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N-(1-naphthalen-1-ylethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN4O/c1-15(19-8-4-6-17-5-2-3-7-20(17)19)24-22(28)21-14-27(26-25-21)13-16-9-11-18(23)12-10-16/h2-12,14-15H,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBUHNGCNKZFCNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3=CN(N=N3)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.